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Compound of Interest

Compound Name: Calcium bromide, hydrate

Cat. No.: B8802227

Welcome to the Technical Support Center for Calcium Bromide Hydrate Heat Transfer Fluids.
This resource is designed to assist researchers, scientists, and development professionals in
optimizing their experiments and troubleshooting common issues.

Troubleshooting Guide

This guide addresses specific problems you may encounter while using calcium bromide
hydrate solutions as heat transfer fluids.

??? Question: Why is the heat transfer efficiency of my system decreasing?

??? Question: How can | mitigate corrosion in my system?

??? Question: My fluid's viscosity is too high, especially at lower temperatures. What can | do?
??? Question: | am observing solid precipitates in my fluid. What is causing this?
Frequently Asked Questions (FAQs)

??? What are the key physical properties of a standard calcium bromide solution?

??? What factors influence the thermal and chemical stability of calcium bromide fluids?

??? How does the hydration state of calcium bromide affect its use in thermal energy storage?
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Data Presentation
Table 1: Physical Properties of 52% Calcium Bromide

Solution

Property Value Reference(s)
Clear, colorless to light yellow

Appearance o [1112]
liquid

Assay (as CaBr2) 52.0 - 54.0% w/w [3112]

Specific Gravity (@20-25°C) 1.70-1.73 g/cm3 [11[2]

Density ~14.2 Ib/gal [31[2]

pH (5-10% Solution) 6.5-8.0 [1112]

Crystallization Point ~ -7°C (for 52% solution) [3]

Boiling Point ~129°C [2]

Table 2: Viscosity of Calcium Bromide Solutions (cp)

This table presents experimentally derived viscosity data for pure calcium bromide brines at
different densities and temperatures.
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Temperature (°F) 11.0 ppg CaBr2 12.5 ppg CaBr2 14.2 ppg CaBr2
75 15 2.6 6.1
100 1.1 19 4.3
125 0.9 14 3.1
150 0.7 11 2.4
175 0.6 0.9 19
200 0.5 0.7 15
225 0.4 0.6 1.2

Data adapted from
viscosity studies on

completion fluids.[4][5]

Table 3: Comparison of Brine Corrosivity

Corrosion rates are highly dependent on temperature, pressure, and material. This table
provides a general comparison.
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. Relative
Brine Type . Key Factors Reference(s)
Corrosivity

Generally less
corrosive than

NaBr Low ) ) [6]
calcium-based brines

at high temps.

More corrosive than
CaClz Moderate [61[7]
NaBr.

Corrosivity increases
CaBr2 Low to Moderate ) [61[7]
with temperature.

Corrosivity increases
) significantly with
CaBrz / ZnBr2 High ] [8][6]
ZnBr2 concentration

and temperature.

Experimental Protocols
Protocol 1: Measuring Thermal Conductivity via
Transient Hot-Wire (THW) Method

The Transient Hot-Wire (THW) method is a primary technique for accurately measuring the
thermal conductivity of fluids.[9][10]

Objective: To determine the thermal conductivity (W/m-K) of a calcium bromide hydrate solution
at a specific temperature.

Apparatus:

Commercial Transient Hot-Wire device (e.g., compliant with ASTM D7896-14)

Thermostatic bath for temperature control

Sample cell

Fluid sample (Calcium Bromide Hydrate)
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o Reference fluids for calibration (e.g., water, toluene)[9]
Methodology:

» Calibration: Calibrate the instrument using a reference fluid with a well-documented thermal
conductivity. Perform measurements across the desired temperature range to establish any
necessary correction factors for the device.[9]

e Sample Preparation: Ensure the calcium bromide solution is free of air bubbles and
particulates, as these can interfere with the measurement.

o Temperature Stabilization: Place the sample cell containing the fluid into the thermostatic
bath. Allow the sample to reach thermal equilibrium at the target temperature. This may take
30-60 minutes.

» Measurement: a. A thin, electrically insulated wire (the "hot wire") submerged in the fluid is
heated by a short electrical pulse (typically ~1 second).[10] b. The device records the
temperature rise of the wire over this short period. c. The rate of temperature rise is directly
related to the thermal dissipation properties of the surrounding fluid. d. The instrument's
software calculates the thermal conductivity based on the temperature change over time,
using the principles of transient heat conduction theory.[9][11]

o Data Analysis: a. Perform multiple measurements (e.g., 5-10 readings) at each temperature
to ensure repeatability. b. Calculate the average thermal conductivity and standard deviation.
c. Apply any calibration correction factors determined in Step 1. d. Repeat the process for all
desired temperatures.

Protocol 2: Assessing Corrosion via Weight Loss
Coupon Method

This method provides a quantitative measure of the corrosivity of a brine on a specific metal
over time.[6]

Objective: To determine the corrosion rate (mils/year) of a metal (e.g., N80 steel) when
exposed to a calcium bromide solution at elevated temperature and pressure.

Apparatus:
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o High-temperature, high-pressure autoclave

¢ Pre-weighed and measured metal coupons (e.g., N80 steel)
o Glass hottles or inert sample containers

e Calcium bromide solution

e Mineral oil (for pressure transmission in the autoclave)

¢ Analytical balance (accurate to 0.1 mg)

o Cleaning solution (e.g., inhibited hydrochloric acid)

Methodology Workflow:
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1. Prepare Coupon
(Clean, Measure, Weigh)

2. Assemble Test Cell
(Coupon + Brine in Bottle)

3. Expose in Autoclave
(Set Temp, Pressure, Time)

4. Cool & Disassemble

5. Clean Coupon
(Remove Corrosion Scale)

6. Dry & Reweigh Coupon

7. Calculate Corrosion Rate
(mils/year)

Click to download full resolution via product page

An experimental workflow for determining corrosion rates via the weight loss method.
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Procedure:

Coupon Preparation: a. Clean a metal coupon of the desired material to remove any grease
or contaminants. b. Precisely measure the surface area of the coupon. c. Weigh the coupon
to the nearest 0.1 mg (this is the initial weight, Wi).

Test Assembly: a. Place the coupon into a glass bottle or other inert container. b. Fill the
bottle completely with the calcium bromide test solution, ensuring no air bubbles are trapped.
c. Seal the bottle.

Exposure: a. Place the sealed bottle into the autoclave. Fill the remaining space in the
autoclave with mineral oil. b. Seal the autoclave and apply the desired pressure and
temperature (e.g., 300°F and 5,000 psi). c. Maintain these conditions for the specified test
duration (e.g., 7 to 30 days).[6]

Post-Exposure Processing: a. Cool the autoclave and carefully remove the sample bottle. b.
Remove the coupon from the brine. Observe and note any signs of pitting or localized
corrosion. c. Chemically clean the coupon to remove all corrosion products. This is often
done using an inhibited acid solution that removes the scale without significantly affecting the
base metal. d. Rinse, dry, and reweigh the coupon (this is the final weight, Wp).

Calculation: a. Calculate the total weight loss (AW = Wi - Wp). b. Calculate the corrosion rate
(CR) in mils per year (mpy) using the following formula: CR (mpy) = (AW x K) / (A x T x D)
Where:

o AW = Weight loss in grams

[¢]

K = A constant (e.g., 5.34 x 10° for mpy)

[¢]

A = Surface area of the coupon in square inches

[e]

T = Exposure time in hours

o

D = Density of the metal in g/cm?3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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